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Compound of Interest

Compound Name: Rebaudioside E

Cat. No.: B1447645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rebaudioside E is a naturally occurring steviol glycoside found in the leaves of the Stevia

rebaudiana Bertoni plant. As a high-intensity sweetener, it holds significant interest for the food,

beverage, and pharmaceutical industries as a non-caloric sugar substitute. A thorough

understanding of its physicochemical properties is paramount for its application in formulation

development, quality control, and for predicting its behavior in various physiological

environments. This technical guide provides a comprehensive overview of the core

physicochemical characteristics of Rebaudioside E, detailed experimental protocols for their

determination, and a visualization of its interaction with taste signaling pathways.

Core Physicochemical Properties
The fundamental physicochemical properties of Rebaudioside E are summarized in the table

below. These parameters are crucial for predicting its solubility, stability, and overall behavior in

various systems.
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Property Value Reference

Molecular Formula C₄₄H₇₀O₂₃ [1][2][3]

Molecular Weight 967.01 g/mol [1][2][3]

CAS Number 63279-14-1 [1][2][3]

Appearance White powder [4]

Water Solubility
Insoluble (7.7 x 10⁻³ g/L at 25

°C)
[5]

Solubility in DMSO
50 mg/mL (requires sonication

and warming)
[6]

Sweetness Potency
Approximately 150–300 times

that of sucrose
[7]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of Rebaudioside E
are outlined below. These protocols are based on established methods for the characterization

of steviol glycosides.

Determination of Aqueous Solubility (Higuchi and
Connors Method)
This method is employed to determine the phase solubility of a compound in a particular

solvent.

Materials:

Rebaudioside E

Purified water

Constant temperature water bath

Magnetic stirrers
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0.45 µm membrane filters

High-Performance Liquid Chromatography (HPLC) system

Procedure:

Prepare a series of aqueous solutions with varying concentrations of a complexing agent if

studying complexation, or use purified water alone for intrinsic solubility.

Add an excess amount of Rebaudioside E to each solution to create a suspension.

Place the suspensions in a constant temperature water bath (e.g., 25.0 ± 0.1 °C) and stir

continuously for a set period (e.g., 72 hours) to ensure equilibrium is reached.[1]

After reaching equilibrium, filter the suspensions through a 0.45 µm membrane filter to

remove the excess, undissolved solid.[1]

Analyze the concentration of dissolved Rebaudioside E in the filtrate using a validated

HPLC method.

The solubility is determined from the concentration of the saturated solution.

Melting Point Determination
The melting point is a critical indicator of purity.

Materials:

Rebaudioside E

Capillary tubes

Melting point apparatus (e.g., MelTemp or Thiele tube)

Procedure:

Finely powder a small amount of dry Rebaudioside E.
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Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed

end of the tube on a hard surface.[8]

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample at a controlled rate (e.g., 1-2 °C per minute) when approaching the

expected melting point.

Record the temperature at which the first droplet of liquid appears and the temperature at

which the entire sample becomes a clear liquid. This range is the melting point of the

substance.[8]

Measurement of Optical Rotation
Optical rotation is a key property for chiral molecules like Rebaudioside E.

Materials:

Rebaudioside E

A suitable solvent in which the compound is soluble (e.g., a specific concentration in an

organic solvent or aqueous mixture)

Polarimeter

Volumetric flask

Analytical balance

Procedure:

Accurately weigh a specific amount of Rebaudioside E and dissolve it in a precise volume

of the chosen solvent in a volumetric flask to prepare a solution of known concentration.

Calibrate the polarimeter by measuring the optical rotation of the pure solvent (blank

reading).
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Fill the polarimeter tube with the prepared solution of Rebaudioside E, ensuring no air

bubbles are present.

Measure the angle of rotation at a specified temperature (e.g., 20°C or 25°C) and

wavelength (typically the sodium D-line at 589 nm).[9][10]

The specific rotation [α] is calculated using the formula: [α] = α / (l × c) where:

α is the observed rotation in degrees.

l is the path length of the polarimeter tube in decimeters.

c is the concentration of the solution in g/mL.[11]

Taste Receptor Interaction Pathway
Rebaudioside E, like other steviol glycosides, elicits its sweet taste through interaction with

specific taste receptors on the tongue. The current understanding of this interaction also points

towards an engagement with bitter taste receptors, which may contribute to the characteristic

aftertaste of some stevia-derived sweeteners.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1447645?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3233421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3233421/
https://www.researchgate.net/publication/277343057_Interaction_model_of_steviol_glycosides_from_Stevia_rebaudiana_Bertoni_with_sweet_taste_receptors_A_computational_approach
https://chemrxiv.org/engage/chemrxiv/article-details/659daf8a66c138172916c188
https://pubs.rsc.org/en/content/articlehtml/2023/fo/d3fo00818e
https://pubs.rsc.org/en/content/articlehtml/2023/fo/d3fo00818e
https://pubs.rsc.org/en/content/articlehtml/2023/fo/d3fo00818e
https://www.chemsrc.com/en/cas/63279-14-1_1341062.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5302307/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5302307/
https://www.biosynth.com/p/OR44886/63279-14-1-rebaudioside-e
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://digicollections.net/phint/pdf/b/7.1.4.1.4-Determination-of-optical-rotation-and-specific-ro_.pdf
https://wiki.anton-paar.com/at-de/european-pharmacopoeia-227-optical-rotation/
https://www.scribd.com/document/694349220/2-2-7-Optical-rotation
https://www.benchchem.com/product/b1447645#physicochemical-properties-of-rebaudioside-e
https://www.benchchem.com/product/b1447645#physicochemical-properties-of-rebaudioside-e
https://www.benchchem.com/product/b1447645#physicochemical-properties-of-rebaudioside-e
https://www.benchchem.com/product/b1447645#physicochemical-properties-of-rebaudioside-e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1447645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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